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Abstract
(S)-GSK1379725A, also known as AU1, is a selective small molecule inhibitor of the

bromodomain of the Bromodomain and PHD finger-containing transcription factor (BPTF).

BPTF is the largest and core subunit of the Nucleosome Remodeling Factor (NURF) complex,

a key player in chromatin remodeling. By targeting the BPTF bromodomain, (S)-GSK1379725A
provides a valuable chemical tool to probe the functions of the NURF complex and explore its

therapeutic potential, particularly in oncology. This technical guide provides an in-depth

overview of (S)-GSK1379725A, including its mechanism of action, quantitative binding and

cellular activity data, and detailed experimental protocols for its characterization.

Introduction to (S)-GSK1379725A and its Target:
BPTF
(S)-GSK1379725A is a potent and selective ligand for the bromodomain of BPTF.[1]

Bromodomains are protein modules that recognize and bind to acetylated lysine residues on

histone tails, acting as "readers" of the histone code. BPTF, a large multi-domain protein, is an

essential component of the NURF complex, an ATP-dependent chromatin remodeler that

belongs to the ISWI (Imitation Switch) family.[2][3] The NURF complex utilizes the energy from

ATP hydrolysis to slide nucleosomes along the DNA, thereby altering chromatin accessibility

and regulating gene expression.[4][5][6] The bromodomain of BPTF is crucial for tethering the
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NURF complex to specific chromatin regions, making its inhibition a strategic approach to

modulate NURF-dependent transcriptional programs. Dysregulation of BPTF and the NURF

complex has been implicated in various cancers, highlighting the therapeutic potential of BPTF

inhibitors.[7]

Mechanism of Action: Inhibition of the NURF
Complex
The primary mechanism of action of (S)-GSK1379725A is the competitive inhibition of the

BPTF bromodomain. This prevents the NURF complex from binding to acetylated histones,

thereby disrupting its recruitment to target gene promoters and enhancers. The subsequent

lack of nucleosome remodeling leads to a more condensed chromatin state, reduced

accessibility of transcriptional machinery to DNA, and ultimately, altered gene expression.
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Start: Prepare 5FW-labeled BPTF

Prepare NMR sample:
50 µM 5FW-BPTF in buffer

(e.g., 50 mM Tris, 100 mM NaCl, pH 7.4)
+ 1% DMSO

Acquire 1D 19F NMR spectrum
(Control)

Titrate with (S)-GSK1379725A

Acquire 1D 19F NMR spectra
at each concentration

Analyze chemical shift perturbations
and line broadening

Fit data to binding isotherm
to determine Kd

End

 

Start: Prepare Reagents

Mix His-tagged BPTF, biotinylated
acetylated histone peptide, and

(S)-GSK1379725A in assay buffer

Incubate for 30 minutes

Add Streptavidin-Donor beads and
Ni-NTA-Acceptor beads

Incubate for 60 minutes in the dark

Read plate on an AlphaScreen-compatible
plate reader (Ex: 680 nm, Em: 520-620 nm)

Analyze signal decrease to determine IC50

End
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Start: Design BPTF-targeting sgRNAs

Clone sgRNAs into a Cas9-expressing
vector (e.g., with a GFP marker)

Transfect cancer cell lines
(e.g., MCF-7, K562, HepG2)

Monitor the percentage of GFP-positive
cells over time using flow cytometry

Analyze the depletion of GFP-positive
cells in BPTF-targeted populations

compared to controls

Determine BPTF dependency based on
the rate of cell depletion

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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